Cas no 836-16-8 (2-[(4-nitrophenyl)carbonyl]hydrazinecarbothioamide)

• Product Name: 2-[(4-nitrophenyl)carbonyl]hydrazinecarbothioamide
• CAS No: 836-16-8
• MF: C₈H₈N₄O₃S
• MW: 240.239119529724
• CID: 1809994
• PubChem ID: 3751882
• Update Time: 2025-04-21

2-[(4-nitrophenyl)carbonyl]hydrazinecarbothioamide Chemical and Physical Properties

Names and Identifiers

• 2-[(4-nitrophenyl)carbonyl]hydrazinecarbothioamide
• 2-(4-nitrobenzoyl)hydrazine-1-carbothioamide
• [(4-nitrobenzoyl)amino]thiourea
• Benzoic acid, 4-nitro-, 2-(aminothioxomethyl)hydrazide
• 1-(4-nitrobenzoyl)thiosemicarbazide
• NSC-702
• CCG-45597
• AKOS000295743
• 1-(P-NITROBENZOYL)-3-THIOSEMICARBAZIDE
• SR-01000635352-1
• STK036601
• DTXSID80232448
• NSC702
• DS-007129
• 836-16-8
• NSC 702

• Inchi： 1S/C8H8N4O3S/c9-8(16)11-10-7(13)5-1-3-6(4-2-5)12(14)15/h1-4H,(H,10,13)(H3,9,11,16)
• InChI Key： BLVUOQNUPMCZJH-UHFFFAOYSA-N
• SMILES： S=C(N)NNC(C1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 240.03171130g/mol
• Monoisotopic Mass: 240.03171130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 145Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes